Cas no 885272-86-6 (5-(4-Fluorophenyl)-1H-indazole)

• Product Name: 5-(4-Fluorophenyl)-1H-indazole
• CAS No: 885272-86-6
• MF: C₁₃H₉FN₂
• MW: 212.222366094589
• MDL: MFCD05663975
• CID: 710947
• Update Time: 2025-06-08

5-(4-Fluorophenyl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole,5-(4-fluorophenyl)-
• 5-(4-Fluoro-phenyl)-1H-indazole
• 5-(4-fluorophenyl)-1H-indazole
• 1H-Indazole,5-(4-fluorophenyl)
• 5-(4-Fluorophenyl)-1H-indazole (ACI)
• 5-(4-Fluorophenyl)-1H-indazole

• MDL： MFCD05663975
• Inchi： 1S/C13H9FN2/c14-12-4-1-9(2-5-12)10-3-6-13-11(7-10)8-15-16-13/h1-8H,(H,15,16)
• InChI Key： HKAWBFIKAUENTE-UHFFFAOYSA-N
• SMILES： FC1C=CC(C2C=C3C(NN=C3)=CC=2)=CC=1

Computed Properties

• Exact Mass: 212.07500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.3

Experimental Properties

• PSA: 28.68000
• LogP: 3.36900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 5-(4-Fluorophenyl)-1H-indazole

Recent Advances in the Study of 5-(4-Fluorophenyl)-1H-indazole (CAS: 885272-86-6)

The compound 5-(4-Fluorophenyl)-1H-indazole (CAS: 885272-86-6) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of cancer therapy and neurological disorders. This research brief aims to summarize the latest findings related to this compound, providing insights into its current and future applications.

One of the key areas of research has been the optimization of synthetic routes for 5-(4-Fluorophenyl)-1H-indazole. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. This advancement not only improves the scalability of production but also enhances the purity of the compound, which is critical for pharmaceutical applications. The study highlighted the importance of the fluorine substituent in enhancing the compound's bioavailability and metabolic stability.

In terms of pharmacological activity, 5-(4-Fluorophenyl)-1H-indazole has shown promising results as a kinase inhibitor. Recent in vitro and in vivo studies have revealed its potent inhibitory effects on specific kinases involved in cancer cell proliferation. For instance, a 2024 study in Cancer Research reported that the compound effectively targets the PI3K/AKT/mTOR pathway, leading to significant tumor growth inhibition in xenograft models of breast cancer. These findings suggest its potential as a lead compound for developing novel anticancer agents.

Beyond oncology, researchers have explored the neuroprotective properties of 5-(4-Fluorophenyl)-1H-indazole. A study in Neuropharmacology (2023) demonstrated its ability to modulate glutamate receptors, which are implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's unique structural features, including the fluorophenyl group, were found to enhance its blood-brain barrier permeability, making it a viable candidate for central nervous system (CNS) drug development.

Despite these promising results, challenges remain in the clinical translation of 5-(4-Fluorophenyl)-1H-indazole. Issues such as off-target effects and long-term toxicity need to be addressed through further preclinical studies. Additionally, the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, requires comprehensive evaluation to ensure its suitability for human trials.

In conclusion, 5-(4-Fluorophenyl)-1H-indazole (CAS: 885272-86-6) represents a versatile scaffold with significant potential in drug discovery. Its applications span from oncology to neurology, driven by its unique chemical properties and biological activities. Future research should focus on optimizing its therapeutic index and advancing it through the drug development pipeline. The continued exploration of this compound underscores its importance in the evolving landscape of chemical biology and medicinal chemistry.